Cas no 672950-54-8 (N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA)

• Product Name: N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA
• CAS No: 672950-54-8
• MF: C₂₀H₁₇BrN₄OS
• MW: 441.344181776047
• CID: 5236328
• Update Time: 2026-03-08

N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA Chemical and Physical Properties

Names and Identifiers

• N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA
• 1-(4-bromophenyl)-3-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]urea
• Urea, N-(4-bromophenyl)-N'-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-

• Inchi： 1S/C20H17BrN4OS/c1-12-11-13(2)22-18-16(12)17(25-9-3-4-10-25)19(27-18)24-20(26)23-15-7-5-14(21)6-8-15/h3-11H,1-2H3,(H2,23,24,26)
• InChI Key： RRECBZXDZDXQBN-UHFFFAOYSA-N
• SMILES： CC1C2C(N3C=CC=C3)=C(NC(NC3C=CC(Br)=CC=3)=O)SC=2N=C(C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA

Introduction to N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA (CAS No. 672950-54-8)

N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 672950-54-8, represents a unique molecular structure that combines various heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound features a 4-bromophenyl group attached to a urea moiety, which is further linked to a complex thienopyridine derivative. The thienopyridine core is characterized by its fused ring system, incorporating a pyrrole ring and a thiophene ring, both of which are well-known for their biological activity and potential therapeutic applications. The presence of 4,6-dimethyl substituents on the thienopyridine ring enhances its stability and reactivity, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in exploring the pharmacological properties of thienopyridine derivatives due to their diverse biological activities. These compounds have shown promise in various preclinical studies as potential inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The introduction of nitrogen-rich heterocycles into the molecular structure further expands the pharmacophoric space, allowing for the design of more potent and selective drug candidates.

The synthesis of N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA involves multiple steps, including the formation of the thienopyridine core through cyclization reactions and subsequent functionalization with the urea group. The use of 4-bromophenyl as a substituent on the urea moiety provides a handle for further derivatization, enabling the exploration of different pharmacological profiles through structural modifications.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs), which are critical in many biological pathways. PPIs are often difficult to target with small molecules due to their lack of well-defined binding pockets. However, the unique structural features of N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA suggest that it may be able to disrupt these interactions effectively. This capability has significant implications for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Recent studies have highlighted the importance of understanding the three-dimensional structure of protein targets to design more effective inhibitors. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting the binding modes of small molecules like N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA to their protein targets. These studies have provided valuable insights into how the compound interacts with its intended targets and have guided the optimization efforts aimed at improving its potency and selectivity.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA exhibits favorable solubility characteristics and moderate metabolic stability, which are favorable attributes for further development into a clinical candidate.

In conclusion, N-(4-BROMOPHENYL)-N'-[4,6-DIMETHYL-3-(1H-PYRROL-1-YL)THIENO[2,3-B]PYRIDIN-2-YL]UREA (CAS No. 672950-54-8) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive scaffold for designing novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug development.